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Compound of Interest

Compound Name: Nerandomilast dihydrate

Cat. No.: B15573323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial synthesis and key

chemical properties of Nerandomilast dihydrate (also known as BI 1015550 dihydrate).

Nerandomilast is a potent and selective inhibitor of phosphodiesterase 4B (PDE4B), an

enzyme implicated in the inflammatory and fibrotic pathways of various diseases.[1][2][3] This

document is intended to serve as a valuable resource for researchers and professionals

involved in the development and study of this compound.

Chemical and Physical Properties
Nerandomilast dihydrate is a white to off-white solid.[4] The following tables summarize the

key chemical and physical properties of both the anhydrous and dihydrate forms of

Nerandomilast.

Table 1: Physicochemical Properties of Nerandomilast and its Dihydrate
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Property
Nerandomilast
(Anhydrous)

Nerandomilast Dihydrate

Molecular Formula C20H25ClN6O2S[5][6] C20H29ClN6O4S[4]

Molecular Weight 448.97 g/mol [5][6] 485.00 g/mol [4]

Appearance Off-white to light yellow solid[7] White to off-white solid[4]

Solubility Soluble in DMSO[8]
Soluble in DMSO (25 mg/mL

with heating)[4]

Storage
Dry, dark, -20°C for long

term[9]

4°C, sealed, away from

moisture[4]

Initial Synthesis of Nerandomilast
The initial synthesis of Nerandomilast involves a multi-step process. A scalable and robust

synthetic route has been developed, with key aspects including a regioselective SNAr reaction,

a Suzuki coupling, and a highly enantioselective sulfide oxidation.[10] The general synthetic

scheme is outlined below, based on information from scientific literature and patents.[10][11]

Experimental Protocol
A detailed, step-by-step experimental protocol for the synthesis of Nerandomilast is not publicly

available in its entirety. However, based on published research, the synthesis can be

conceptualized in the following key stages:

Synthesis of Key Intermediates: The process begins with the synthesis of two key fragments:

(1-((2-chloro-6,7-dihydrothieno[3,2-d]pyrimidin-4-yl)amino)cyclobutyl)methanol.

5-chloro-2-(piperidin-4-yl)pyrimidine.[10]

Coupling Reaction: These intermediates are then coupled to form the core structure of

Nerandomilast.

Enantioselective Oxidation: A critical step involves the highly enantioselective oxidation of a

sulfide to the corresponding chiral sulfoxide, which establishes the stereochemistry of the
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final molecule.[10]

Formation of the Dihydrate: The final active pharmaceutical ingredient is isolated as a

dihydrate. The precise conditions for the formation and crystallization of the dihydrate form

are crucial for ensuring the stability and purity of the final product. While specific details are

proprietary, this step typically involves crystallization from an aqueous solvent system.

Biological Activity
Nerandomilast is a potent inhibitor of PDE4B. The following table summarizes its in vitro and in

vivo activity.

Table 2: Biological Activity of Nerandomilast

Assay IC50 / ED50 Species/System

PDE4B Inhibition (IC50) 7.2 nM[4][7][10] In vitro

TNF-α Release Inhibition

(IC50)
35 nM[4] Human PBMCs (LPS-induced)

IL-2 Release Inhibition (IC50) 9 nM[4]
Human PBMCs

(Phytohemagglutinin-induced)

TNF-α Release Inhibition

(IC50)
91 nM[4] Rat whole blood

Inflammation Prevention

(ED50)
0.1 mg/kg[4] Rat lung tissue

Visualizing the Science
To better understand the mechanism and synthesis of Nerandomilast, the following diagrams

have been created.

Signaling Pathway of Nerandomilast

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.oprd.4c00309
https://www.medchemexpress.com/nerandomilast-dihydrate.html
https://www.medchemexpress.com/nerandomilast.html
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.4c00309
https://www.medchemexpress.com/nerandomilast-dihydrate.html
https://www.medchemexpress.com/nerandomilast-dihydrate.html
https://www.medchemexpress.com/nerandomilast-dihydrate.html
https://www.medchemexpress.com/nerandomilast-dihydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell

Cell Membrane

Cytoplasm

Nucleus

Pro-inflammatory Stimuli Receptor

Adenylate
Cyclase

Activates

Nerandomilast
PDE4B

Inhibits cAMPDegrades

ATP Converts ATP to

PKA
Activates

CREB
Activates Decreased Expression of

Pro-inflammatory and
Pro-fibrotic Genes

Click to download full resolution via product page

Caption: Signaling pathway of Nerandomilast.

Synthetic Workflow of Nerandomilast Dihydrate
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Starting Materials

Intermediate 1:
(1-((2-chloro-6,7-dihydrothieno[3,2-d]pyrimidin-4-yl)amino)cyclobutyl)methanol

Intermediate 2:
5-chloro-2-(piperidin-4-yl)pyrimidine
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Caption: Synthetic workflow of Nerandomilast dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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